Cas no 10231-46-6 (3-(2H-1,3-benzodioxol-5-yl)prop-2-ynoic Acid)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)prop-2-ynoic Acid
• CAS No: 10231-46-6
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 1132792
• PubChem ID: 10987052
• Update Time: 2025-04-23

3-(2H-1,3-benzodioxol-5-yl)prop-2-ynoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1,3-benzodioxol-5-yl)-
• [3,4-(methylenedioxy)phenyl]propiolic acid
• 3-(2H-1,3-benzodioxol-5-yl)prop-2-ynoic Acid

• Inchi： 1S/C10H6O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1,3,5H,6H2,(H,11,12)
• InChI Key： ONUOFUQDMINWGK-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C#CC(=O)O)=CC1=2

Computed Properties

• Exact Mass: 190.02658

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)prop-2-ynoic Acid

2-Propynoic Acid, 3-(1,3-Benzodioxol-5-yl)-: A Comprehensive Overview

2-Propynoic acid, 3-(1,3-benzodioxol-5-yl)- (CAS No. 10231-46-6) is a unique organic compound with a distinctive chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of propargyl acids and is characterized by its benzodioxole moiety attached to the propargyl group. The benzodioxole ring is a fused bicyclic structure consisting of a benzene ring and a dioxole ring, which imparts unique electronic and steric properties to the molecule.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The propargyl group (-C≡CCH₂-) is known for its high reactivity due to the sp-hybridized carbon atoms, making it a valuable building block in organic synthesis. The presence of the benzodioxole group further enhances the compound's versatility by introducing aromaticity and potential sites for functionalization. Recent studies have explored the use of this compound in the synthesis of advanced materials, including polymer precursors and bioactive molecules, highlighting its significance in modern chemistry.

From a synthetic perspective, 2-propynoic acid, 3-(1,3-benzodioxol-5-yl)- can be prepared through various routes, including nucleophilic addition reactions and coupling reactions. One notable method involves the reaction of an alkyne with an appropriately substituted benzodioxole derivative under catalytic conditions. This approach has been optimized in recent research to improve yield and selectivity, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 95°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

In terms of applications, 2-propynoic acid, 3-(1,3-benzodioxol-5-yl)- has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and anti-inflammatory properties. Recent research has focused on its role as a precursor for developing small molecule inhibitors targeting specific enzymes involved in disease pathways.

Additionally, this compound has shown promise in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing novel polymers with tailored properties. For instance, recent studies have explored its use in creating block copolymers with enhanced mechanical strength and thermal stability.

From an environmental standpoint, understanding the fate and behavior of 2-propynoic acid, 3-(1,3-benzodioxol-5-yl)- is crucial for assessing its impact on ecosystems. Research indicates that it undergoes biodegradation under aerobic conditions but at a relatively slow rate compared to other organic compounds. This highlights the need for responsible handling and disposal practices to minimize environmental risks.

In conclusion, 2-propynoic acid, 3-(1,3-benzodioxol-5-yl)- (CAS No. 10231-46-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from pharmaceuticals to materials science. As research continues to uncover new synthetic routes and functional applications for this compound, its importance in modern chemistry is expected to grow further.